Cas no 13196-30-0 (5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one)

5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one structure
13196-30-0 structure
Product Name:5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
CAS No:13196-30-0
MF:C8H8OS
MW:152.213521003723
CID:898822
PubChem ID:234351
Update Time:2025-04-19

5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
    • 4,5-dihydro-5-methyl-6H-cyclopenta< b> thiophen-6-one
    • 5-Met
    • 5-methyl-4,5-dihydro-6h-cyclopenta[b]thiophen-6-one
    • 5-Methyl-4,5-dihydro-6H-cyclopenta[b]-thiophen-6-one
    • 5-Methyl-4,5-dihydro-6H-cyclopenta< b> thiophen-6-on
    • 5-methyl-4,5-dihydro-cyclopenta[b]thiophen-6-one
    • 5-Methyl-thiaindanon-(6)
    • AC1L5S14
    • AC1Q6KFG
    • AG-K-88803
    • AR-1G8928
    • CTK4B7625
    • NSC34087
    • SureCN817973
    • Inchi: 1S/C8H8OS/c1-5-4-6-2-3-10-8(6)7(5)9/h2-3,5H,4H2,1H3
    • InChI Key: GANSKXZKECOJHQ-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(C(C)C2)=O

Computed Properties

  • Exact Mass: 152.02964
  • Monoisotopic Mass: 152.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.12300
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